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Compound of Interest

Compound Name: Tetracosane

Cat. No.: B166392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetracosane (n-

C₂₄H₅₀), a long-chain aliphatic hydrocarbon, in a variety of organic solvents. Understanding the

solubility characteristics of tetracosane is crucial for its application in diverse fields, including

its use as a phase-change material, a component in wax formulations, and as a reference

standard in analytical chemistry. This document presents quantitative solubility data, detailed

experimental protocols for solubility determination, and visual workflows to aid in experimental

design and interpretation.

Core Principles of Tetracosane Solubility
As a nonpolar, saturated hydrocarbon, the solubility of tetracosane is primarily governed by

the principle of "like dissolves like." It exhibits favorable solubility in nonpolar and weakly polar

organic solvents where the intermolecular forces (van der Waals forces) are of a similar nature

and magnitude. Conversely, it is practically insoluble in highly polar solvents like water. The

solubility of tetracosane is significantly influenced by temperature, generally increasing with a

rise in temperature.

Quantitative Solubility Data
The following tables summarize the available quantitative data for the solubility of tetracosane
in various organic solvents. The data is presented in mole fraction (x) at different temperatures

to allow for easy comparison across different solvent systems.
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Table 1: Solubility of Tetracosane in Hydrocarbon Solvents
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Solvent Temperature (K)
Mole Fraction (x) of
Tetracosane

Reference

Heptane 279.3 0.00058 [1]

283.8 0.00106 [1]

288.5 0.00188 [1]

293.2 0.00325 [1]

298.0 0.00550 [1]

302.7 0.00912

Dodecane 284.1 0.00168

288.6 0.00288

293.2 0.00482

298.0 0.00790

302.7 0.0127

305.8 0.0173

Decahydronaphthalen

e
283.7 0.00418

288.5 0.00695

293.2 0.0112

298.0 0.0178

302.7 0.0275

m-Xylene 279.3 0.00300

283.8 0.00480

288.5 0.00782

293.2 0.0125

298.0 0.0195
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302.7 0.0298

p-Xylene 283.8 0.00495

288.5 0.00795

293.2 0.0127

298.0 0.0200

302.7 0.0305

Toluene 283.15 0.0041

293.15 0.0113

303.15 0.0283

313.15 0.0650

Table 2: Solubility of Tetracosane in Other Organic Solvents

Solvent
Temperature
(°C)

Solubility Notes Reference

Chloroform Not Specified 10% (w/v)
Clear, colorless

solution

Diethyl Ether Not Specified Very Soluble
Qualitative

observation

Ethanol Not Specified Slightly Soluble
Qualitative

observation

Benzene 25 Very Soluble
Qualitative

observation

Carbon

Tetrachloride
Not Specified Soluble

General alkane

solubility

Note: Quantitative data for many non-hydrocarbon solvents are not readily available in the

literature. The information provided is based on qualitative descriptions and semi-quantitative
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data from chemical suppliers and databases.

Experimental Protocols for Solubility Determination
Two common and reliable methods for determining the solubility of long-chain alkanes like

tetracosane are the Cloud Point Method and the Gravimetric Method.

Cloud Point Method
This method determines the temperature at which a solution of a known concentration

becomes saturated, indicated by the appearance of turbidity (the cloud point) upon cooling.

Detailed Methodology:

Preparation of Standards: Prepare a series of solutions of tetracosane in the desired solvent

at various known concentrations. This is typically done by accurately weighing both the

solute (tetracosane) and the solvent in sealed vials.

Dissolution: Heat the vials in a controlled temperature bath with constant stirring until the

tetracosane is completely dissolved, resulting in a clear solution.

Controlled Cooling: Cool the clear solutions at a slow, controlled rate (e.g., 0.5 °C/min) while

continuously stirring.

Observation: Visually observe the solution against a dark background with proper

illumination.

Cloud Point Determination: Record the temperature at which the first sign of persistent

cloudiness or turbidity appears. This temperature is the cloud point for that specific

concentration.

Data Analysis: Plot the concentration of the prepared solutions against their corresponding

cloud point temperatures to generate a solubility curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166392#solubility-of-tetracosane-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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